Cas no 151120-25-1 (Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)-)

• Product Name: Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)-
• CAS No: 151120-25-1
• MF: C₁₅H₁₅Cl₂N₃O₂Pt
• MW: 535.282504320145
• CID: 99671
• PubChem ID: 16211752
• Update Time: 2025-10-20

Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)- Chemical and Physical Properties

Names and Identifiers

• Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)-
• 2,2':6',2''-terpyridine - dichloroplatinum (1:1) dihydrate
• CHLORO(2,2':6',2''-TERPYRIDINE)PLATINUM(II) CHLORIDE DIHYDRATE
• Chloro(2,2′:6′,2″-terpyridine)platinum(II) chloride dihydrate
• dichloroplatinum,2,6-dipyridin-2-ylpyridine,dihydrate
• Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4...
• DICHLORO(2 2':6' 2''-TERPYRIDINE)-
• 151120-25-1
• MFCD00149950
• Dichloro(2,2':6',2''-terpyridine)platinum(II) dihydrate, 98%
• Chloro(2,2':6',2'-terpyridine)platinum(II) chloride dihydrate, >=99.0% (AAS)
• Dichloro(2,2':6',2''-terpyridine)platinum(II) dihydrate
• Dichloro(2,2':6',2''-terpyridine0platinum(II) dihydrate
• dichloroplatinum;2,6-dipyridin-2-ylpyridine;dihydrate
• Platinum(1+), chloro(2,2':6',2''-terpyridine-kappaN1,kappaN1',kappaN1'')-, chloride, hydrate (1:1:2), (SP-4-2)-
• DTXSID70583476
• F74494
• J-400832
• Dichloroplatinum--1~2~,2~2~:2~6~,3~2~-terpyridine--water (1/1/2)
• 60819-00-3
• DICHLORO(2 2:6 2-TERPYRIDINE)-
• Chloro(2,2 inverted exclamation marka:6 inverted exclamation marka,2 inverted exclamation marka-terpyridine)platinum(II) chloride dihydrate
• PLATINUM(II) CHLORIDE TERPYRIDINE DIHYDRATE
• 633-980-9

• Inchi： 1S/C15H11N3.2ClH.2H2O.Pt/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13;;;;;/h1-11H;2*1H;2*1H2;/q;;;;;+2/p-2
• InChI Key： WEBUYGBVKZYTMT-UHFFFAOYSA-L
• SMILES： [Pt](Cl)Cl.O.O.N1C(=CC=CC=1C1C=CC=CN=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 534.01900
• Monoisotopic Mass: 534.018926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Color/Form: Red powder
• PSA: 57.13000
• LogP: -2.91750
• Solubility: Not determined

Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)-

Research Brief on Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)- (CAS: 151120-25-1)

Recent studies on the platinum(II) terpyridine complex, Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)- (CAS: 151120-25-1), have demonstrated its significant potential in anticancer research and photodynamic therapy applications. This coordination compound, characterized by its distinctive square-planar geometry and luminescent properties, has emerged as a promising candidate for targeted cancer treatments due to its unique DNA-binding capabilities and photoactivated cytotoxicity.

The compound's mechanism of action involves selective binding to DNA through intercalation and covalent interactions, leading to cell cycle arrest and apoptosis in various cancer cell lines. Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) revealed exceptional cytotoxicity against cisplatin-resistant ovarian cancer cells, with IC50 values in the low micromolar range. The presence of the terpyridine ligand enhances cellular uptake and modifies the compound's redox potential, contributing to its improved therapeutic index compared to traditional platinum-based drugs.

Structural modifications of this complex have been explored to optimize its pharmacological properties. Research published in Dalton Transactions (2024) demonstrated that variations in the terpyridine substituents significantly influence the compound's photophysical properties and biological activity. The hydrate form (1:1:2) shows improved solubility and stability in physiological conditions, addressing a key limitation of earlier platinum therapeutics. X-ray crystallographic studies have confirmed the SP-4-2 configuration, which appears crucial for maintaining the compound's anticancer activity while reducing nephrotoxicity.

Emerging applications in photodynamic therapy exploit the complex's strong absorption in the visible spectrum and long-lived triplet excited states. When activated by specific wavelengths of light, the compound generates reactive oxygen species with high quantum yields, enabling spatiotemporal control of cytotoxic effects. Recent preclinical studies in pancreatic cancer models showed tumor growth inhibition rates exceeding 80% with minimal systemic toxicity when combined with targeted light irradiation.

Ongoing research focuses on developing nanoparticle formulations to enhance tumor targeting and overcome potential resistance mechanisms. Preliminary results from a 2024 study published in ACS Nano demonstrate that encapsulation in pH-responsive polymeric nanoparticles improves the compound's pharmacokinetic profile and biodistribution, with tumor accumulation increasing by 3-5 fold compared to the free drug. These advancements position Platinum(1+),chloro(2,2':6',2''-terpyridine-kN1,kN1',kN1'')-, chloride, hydrate (1:1:2), (SP-4-2)- as a versatile platform for next-generation platinum-based therapeutics with potential applications beyond oncology, including antimicrobial and anti-inflammatory therapies.